Cas no 13223-34-2 (3-Amino-7-methyl-[1,2,4]triazolo[4,3-a]pyrimidin-5-ol)

• Product Name: 3-Amino-7-methyl-[1,2,4]triazolo[4,3-a]pyrimidin-5-ol
• CAS No: 13223-34-2
• MF: C₆H₇N₅O
• MW: 165.152679681778
• MDL: MFCD06011096
• CID: 1076411
• PubChem ID: 1096374
• Update Time: 2025-07-21

3-Amino-7-methyl-[1,2,4]triazolo[4,3-a]pyrimidin-5-ol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-7-methyl-[1,2,4]triazolo[4,3-a]pyrimidin-5-ol
• 3-Amino-5-hydrazino-1,2,4-triazol
• 3-amino-5-hydrazino-1,2,4-triazole
• 3-Amino-5-hydroxy-7-methyl-s-triazolo< 4,3-a> pyrimidin
• 3-amino-7-methyl-8H-[1,2,4]triazolo[4,3-a]pyrimidin-5-one
• 3H-1,2,4-Triazol-3-one, 5-amino-1,2-dihydro-, hydrazone
• 5-hydrazino-1H-[1,2,4]triazol-3-ylamine
• AC1N3P4N
• CTK3B7117
• SureCN5924290
• 3-amino-7-methyl[1,2,4]triazolo[4,3-a]pyrimidin-5-ol
• ZWOCJUJCHRHDAP-UHFFFAOYSA-N
• AKOS000303249
• CS-0334493
• STK781199
• 13223-34-2
• CCG-321570
• [1,2,4]Triazolo[4,3-a]pyrimidin-5-ol, 3-amino-7-methyl-
• 3-amino-7-methyl-1H-[1,2,4]triazolo[4,3-a]pyrimidin-5-one

• MDL： MFCD06011096
• Inchi： 1S/C6H7N5O/c1-3-2-4(12)11-5(7)9-10-6(11)8-3/h2H,1H3,(H2,7,9)(H,8,10)
• InChI Key： PUJTVRPKKVSPJL-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)N=C2NN=C(N)N21

Computed Properties

• Exact Mass: 165.06505986g/mol
• Monoisotopic Mass: 165.06505986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 83.1Ų

Additional information on 3-Amino-7-methyl-[1,2,4]triazolo[4,3-a]pyrimidin-5-ol

Comprehensive Overview of 3-Amino-7-methyl-[1,2,4]triazolo[4,3-a]pyrimidin-5-ol (CAS No. 13223-34-2)

3-Amino-7-methyl-[1,2,4]triazolo[4,3-a]pyrimidin-5-ol (CAS No. 13223-34-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the triazolopyrimidine family, a class of molecules known for their diverse biological activities. Researchers and industry professionals frequently search for terms like "triazolopyrimidine derivatives," "CAS 13223-34-2 applications," and "3-Amino-7-methyl-[1,2,4]triazolo[4,3-a]pyrimidin-5-ol synthesis" to explore its potential uses.

The growing interest in 3-Amino-7-methyl-[1,2,4]triazolo[4,3-a]pyrimidin-5-ol is driven by its relevance in drug discovery and development. Recent studies highlight its role as a scaffold for designing novel kinase inhibitors and antimicrobial agents. With the rise of antibiotic resistance, queries such as "triazolopyrimidine antimicrobial activity" and "CAS 13223-34-2 in drug design" have become increasingly popular. The compound's ability to modulate enzymatic activity makes it a promising candidate for targeting diseases like cancer and bacterial infections.

From a synthetic chemistry perspective, 3-Amino-7-methyl-[1,2,4]triazolo[4,3-a]pyrimidin-5-ol offers versatility in organic transformations. Its amino and hydroxyl functional groups allow for further derivatization, enabling the creation of libraries of bioactive molecules. Searches related to "triazolopyrimidine synthesis methods" and "13223-34-2 chemical properties" reflect the demand for efficient synthetic routes and characterization data. Advanced techniques like NMR spectroscopy and X-ray crystallography are often employed to confirm its structure.

In agrochemical applications, 3-Amino-7-methyl-[1,2,4]triazolo[4,3-a]pyrimidin-5-ol has shown potential as a precursor for plant growth regulators and pesticides. The agricultural sector's focus on sustainable solutions has led to increased searches for "eco-friendly triazolopyrimidine compounds" and "CAS 13223-34-2 in agriculture." Its mode of action involves interfering with metabolic pathways in pests, offering an alternative to traditional chemicals.

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Environmental and safety assessments of 3-Amino-7-methyl-[1,2,4]triazolo[4,3-a]pyrimidin-5-ol are essential for regulatory compliance. Topics like "triazolopyrimidine biodegradation" and "CAS 13223-34-2 toxicity profile" are frequently searched to ensure its safe use. Studies indicate that the compound exhibits low environmental persistence, aligning with green chemistry principles.

In conclusion, 3-Amino-7-methyl-[1,2,4]triazolo[4,3-a]pyrimidin-5-ol (CAS No. 13223-34-2) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its structural features and biological activity continue to inspire innovation, addressing contemporary challenges in health and sustainability.